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Introduction
Florfenicol is a broad-spectrum synthetic antibiotic extensively used in veterinary medicine to

treat and control bacterial infections in livestock and aquaculture.[1][2] Monitoring its residue

levels in animal-derived food products is crucial for ensuring consumer safety and adhering to

regulatory standards.[1] The European Union has set maximum residue limits (MRLs) for the

sum of florfenicol and its metabolite, florfenicol amine, in various poultry tissues, including

muscle, skin and fat, kidney, and liver.[3] This document provides detailed protocols for the

extraction of florfenicol and its primary metabolite, florfenicol amine, from animal tissues using

various established methods, including Liquid-Liquid Extraction (LLE), Solid-Phase Extraction

(SPE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

Quantitative Data Summary
The efficiency of florfenicol extraction is influenced by the chosen method and the tissue matrix.

The following tables summarize key quantitative data from various studies, providing a

comparative overview of recovery rates, limit of detection (LOD), and limit of quantification

(LOQ).

Table 1: Recovery Rates of Florfenicol and Florfenicol Amine (%)
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Tissue
Extraction
Method

Florfenicol
Recovery (%)

Florfenicol
Amine
Recovery (%)

Reference

Bovine Muscle

Solid-Supported

Liquid Extraction

& SPE

93 - 104 93 - 104 [4][5]

Bovine Liver

Solid-Supported

Liquid Extraction

& SPE

93 - 104 93 - 104 [4][5]

Eel Muscle

Solid-Supported

Liquid Extraction

& SPE

93 - 104 93 - 104 [4][5]

Poultry Tissue
Subcritical Water

Extraction
86.8 - 101.5 86.8 - 101.5 [6]

Broiler Chicken

Claws
Liquid Extraction 88.91 - 115.83 88.91 - 115.83 [3]

Broiler Chicken

Muscle
Liquid Extraction 87.08 - 104.66 - [3]

Broiler Chicken

Liver
Liquid Extraction 95.35 - 112.83 - [3]

Fish Muscle
Liquid

Chromatography
99 - 107 94 - 100 [7]

Tilapia Muscle QuEChERS 70 - 79 62 - 69 [8]

Various Animal

Tissues

QuEChERS LC-

MS/MS
64.26 - 116.51 74.70 - 107.36 [9]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) of Florfenicol and Florfenicol

Amine
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Analyte Tissue Method LOD LOQ Reference

Florfenicol
Poultry

Tissue

Subcritical

Water

Extraction

0.03 - 0.5

µg/kg

0.1 - 2.0

µg/kg
[6]

Florfenicol

Amine

Poultry

Tissue

Subcritical

Water

Extraction

0.03 - 0.5

µg/kg

0.1 - 2.0

µg/kg
[6]

Florfenicol

Broiler

Chicken

Muscle &

Liver

LC-MS/MS 20 µg/kg

25.2 µg/kg

(Muscle),

22.1 µg/kg

(Liver)

[3]

Florfenicol

Amine

Broiler

Chicken

Muscle &

Liver

LC-MS/MS 20 µg/kg

25.4 µg/kg

(Muscle),

22.6 µg/kg

(Liver)

[3]

Florfenicol Fish Muscle HPLC-UV - 0.044 µg/g [10]

Florfenicol
Tilapia

Muscle
QuEChERS 0.0625 µg/g 0.125 µg/g [8]

Florfenicol

Amine

Tilapia

Muscle
QuEChERS 0.125 µg/g 0.25 µg/g [8]

Florfenicol

Various

Animal

Tissues

QuEChERS

LC-MS/MS

0.005 - 3.1

µg/kg

0.02 - 10.4

µg/kg
[9]

Florfenicol

Amine

Various

Animal

Tissues

QuEChERS

LC-MS/MS

0.005 - 3.1

µg/kg

0.02 - 10.4

µg/kg
[9]

Florfenicol

European

Seabass

Muscle

HPLC 0.03 µg/g 0.05 µg/g [11]

Florfenicol

Amine

European

Seabass

HPLC 0.03 µg/g 0.05 µg/g [11]
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Muscle

Experimental Protocols
Herein, we provide detailed methodologies for three common florfenicol extraction techniques

from animal tissues.

Protocol 1: Liquid-Liquid Extraction (LLE) for Chicken
Tissues
This protocol is adapted from a method for the extraction of florfenicol and florfenicol amine

from broiler chicken claws, muscle, and liver.[3]

1. Sample Preparation:

Weigh 2 ± 0.02 g of homogenized tissue into a 50 mL polypropylene tube.

Fortify with an internal standard, such as chloramphenicol-d5 (CAF-d5), at a concentration of

40 ng/g.[3]

2. Extraction:

Add HPLC-grade water and acetone to the sample.

Use dichloromethane for the clean-up stage.[3] For muscle tissue, use 5 mL of water and 5

mL of dichloromethane.[3]

Agitate the mixture and centrifuge to separate the layers.

3. Clean-up:

The reconstituted sample should be mixed with 1 mL of hexane, agitated for 5 minutes, and

centrifuged again for 5 minutes at 4000× g.[3]

Recover 700 µL of the sample, transfer it to an Eppendorf tube, and centrifuge for 10

minutes at 17,000× g.[3]
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4. Final Preparation:

Filter the sample through a 0.22-µm PVDF membrane filter and transfer to a glass vial for

analysis.[3]

5. Instrumental Analysis:

Analyze the extracted sample using Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS).

Sample Preparation Extraction & Clean-up Analysis

Homogenize Tissue Weigh 2g of Tissue Spike with Internal Standard Add Water, Acetone,
& Dichloromethane Vortex & Centrifuge Add Hexane Vortex & Centrifuge Collect Supernatant High-Speed Centrifugation Filter (0.22 µm) LC-MS/MS Analysis

Hydrolysis & Initial Extraction Extraction & Clean-up Analysis

Homogenize Tissue Acid Hydrolysis Partition with Ethyl Acetate Make Solution Basic Apply to Diatomaceous
Earth Column Elute with Ethyl Acetate Oasis MCX SPE Cleanup Evaporate to Dryness Reconstitute in Buffer HPLC-UV or LC-MS/MS

Extraction d-SPE Clean-up Analysis

Homogenize Tissue (10g) Add Water:Acetonitrile (1:1) Vortex 5 min Add MgSO4 & NaCl Vortex 10 min Centrifuge 10 min Transfer Acetonitrile Layer Add PSA & MgSO4 Vortex Centrifuge Take Aliquot LC-MS/MS Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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